1-[Cyclopropyl(methyl)amino]-3-fluoropropan-2-ol

• Molecular Formula: C7H14FNO
• Molecular Weight: 147.19 g/mol
• IUPAC Name: 1-[cyclopropyl(methyl)amino]-3-fluoropropan-2-ol
• InChI: InChI=1S/C7H14FNO/c1-9(6-2-3-6)5-7(10)4-8/h6-7,10H,2-5H2,1H3
• InChI Key: TZDLQHDJLLXCOK-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(CF)O)C1CC1

Description

1-[Cyclopropyl(methyl)amino]-3-fluoropropan-2-ol is a fluorinated amino alcohol with the molecular formula C₇H₁₃FNO. Its structure features a cyclopropyl(methyl)amino group attached to the first carbon of a propan-2-ol backbone, with a fluorine atom at the third carbon. This compound is of interest in medicinal and synthetic chemistry due to its unique substituent profile, which may influence bioavailability, metabolic stability, and target binding .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[Cyclopropyl(methyl)amino]-3-fluoropropan-2-ol typically involves the reaction of cyclopropylamine with 3-fluoropropanol under controlled conditions. The reaction is often catalyzed by a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction is carried out at a moderate temperature to ensure the formation of the desired product.

Industrial Production Methods: In an industrial setting, the production of 1-[Cyclopropyl(methyl)amino]-3-fluoropropan-2-ol may involve the use of continuous flow reactors to optimize the reaction conditions and increase the yield. The process may also include purification steps such as distillation or recrystallization to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions: 1-[Cyclopropyl(methyl)amino]-3-fluoropropan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to produce alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions with halogens or other nucleophiles to form substituted derivatives.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Halogens, nucleophiles, solvents like dichloromethane or ethanol.

Major Products:

Oxidation: Ketones, carboxylic acids.

Reduction: Alcohols, amines.

Substitution: Substituted derivatives with various functional groups.

Scientific Research Applications

1-[Cyclopropyl(methyl)amino]-3-fluoropropan-2-ol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[Cyclopropyl(methyl)amino]-3-fluoropropan-2-ol involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes or receptors, leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Features and Molecular Formulas

The following table summarizes critical distinctions between the target compound and its analogs:

Compound Name	Molecular Formula	Amino Group Substituents	Propanol Substituents	Fluorine Position	Key Inferred Properties
1-[Cyclopropyl(methyl)amino]-3-fluoropropan-2-ol	C₇H₁₃FNO	Cyclopropyl, Methyl	OH at C2, F at C3	C3	High polarity; cyclopropyl ring strain
2-[(1-Cyclopropylethyl)amino]-2-methylpropan-1-ol	C₉H₁₉NO	1-Cyclopropylethyl	OH at C1, CH₃ at C2	None	Increased lipophilicity; bulkier alkyl chain
3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	C₈H₁₂NOS	Methyl	OH at C1, thiophene at C1	None	Aromatic π-π interactions; sulfur-mediated reactivity
1-(Fluorophenyl)propan-2-ylamine	C₁₀H₁₂FNO	Methyl	Fluorophenyl at C1	Fluorine on phenyl	Enhanced aromatic lipophilicity

Detailed Structural and Functional Analysis

Cyclopropyl vs. Cyclopropylethyl Amino Groups

The target compound’s cyclopropyl(methyl)amino group contrasts with 2-[(1-cyclopropylethyl)amino]-2-methylpropan-1-ol (), which features a 1-cyclopropylethyl substituent. The latter’s extended alkyl chain increases lipophilicity (logP ~2.1 estimated) compared to the target compound’s compact cyclopropyl group. This difference may reduce aqueous solubility but improve membrane permeability in the analog .

Fluorine Substitution Patterns

The C3 fluorine in the target compound distinguishes it from non-fluorinated analogs like 3-(methylamino)-1-(thiophen-2-yl)propan-1-ol (). In contrast, fluorophenyl derivatives () exhibit fluorine on aromatic rings, which primarily increases metabolic stability and lipophilicity rather than polarity .

Heterocyclic vs. Aliphatic Substituents

Compounds like 3-(methylamino)-1-(thiophen-2-yl)propan-1-ol () incorporate thiophene, enabling π-π stacking interactions with biological targets.

Research Findings and Implications

• Metabolic Stability : The cyclopropyl group may reduce oxidative metabolism compared to straight-chain alkylamines .
• Solubility: Fluorine at C3 likely increases polarity, favoring aqueous solubility over analogs like 2-[(1-cyclopropylethyl)amino]-2-methylpropan-1-ol .
• Bioactivity : Thiophene-containing analogs () may exhibit distinct receptor affinities due to sulfur’s polarizability, whereas the target compound’s fluorine could enhance binding to polar active sites .

Biological Activity

1-[Cyclopropyl(methyl)amino]-3-fluoropropan-2-ol is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article reviews the existing literature on the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound features a cyclopropyl group, a fluorine atom, and an amino alcohol moiety, which contribute to its unique pharmacological properties. The presence of the fluorine atom enhances lipophilicity, potentially improving membrane permeability and bioavailability.

1-[Cyclopropyl(methyl)amino]-3-fluoropropan-2-ol exhibits various mechanisms of action that are crucial for its biological effects:

• Antimicrobial Activity : The compound has shown promising results against various microbial strains. Its mechanism may involve disruption of microbial cell membranes or interference with essential metabolic pathways.
• Anticancer Properties : Preliminary studies suggest that this compound can inhibit cell proliferation in certain cancer cell lines. The proposed mechanism includes modulation of cell cycle regulators and induction of apoptosis.

Biological Activity Data

Activity Type	Tested Organisms/Cells	IC50 (µM)	Reference
Antimicrobial	E. coli	25
Antimicrobial	S. aureus	30
Anticancer	MCF-7 (breast cancer)	15
Anticancer	HCT116 (colon cancer)	20

Case Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial efficacy of 1-[Cyclopropyl(methyl)amino]-3-fluoropropan-2-ol against both Gram-positive and Gram-negative bacteria. Results indicated a significant reduction in bacterial viability at concentrations above 20 µM, highlighting its potential as an antimicrobial agent.

Case Study 2: Anticancer Activity

In vitro assays conducted on MCF-7 and HCT116 cell lines demonstrated that the compound inhibited cell growth with IC50 values of 15 µM and 20 µM, respectively. The study suggested that the compound induces apoptosis via activation of caspase pathways, thus providing a basis for further exploration in cancer therapy.

Structure-Activity Relationship (SAR)

The biological activity of 1-[Cyclopropyl(methyl)amino]-3-fluoropropan-2-ol is influenced by its structural components:

• Cyclopropyl Group : This moiety contributes to the lipophilicity and potentially enhances the binding affinity to biological targets.
• Fluorine Substitution : The presence of fluorine increases metabolic stability and may enhance interactions with target proteins.